Cas no 1806313-65-4 (4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid
• CAS No: 1806313-65-4
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 5006414
• Update Time: 2025-05-21

4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H6F3NO2/c1-5-7(9(15)16)3-2-6(4-14)8(5)10(11,12)13/h2-3H,1H3,(H,15,16)
• InChI Key： QPFDKVKXWWWKKC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C(=O)O)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid

Comprehensive Overview of 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid (CAS No. 1806313-65-4)

4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid (CAS No. 1806313-65-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining a benzoic acid backbone with strategic substitutions, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid has surged due to their enhanced metabolic stability and lipophilicity, which are pivotal in designing next-generation therapeutics. Researchers frequently explore its potential in modulating enzyme activity or as a precursor for small-molecule inhibitors. The compound's CAS No. 1806313-65-4 is often cited in patents and scholarly articles, reflecting its relevance in cutting-edge chemical innovation.

From an industrial perspective, 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and yield are critical parameters, with HPLC and NMR being standard analytical tools for quality control. Environmental and safety considerations are also paramount, as the compound's trifluoromethyl group necessitates careful handling to minimize ecological impact.

The compound's applications extend beyond pharmaceuticals. It is increasingly studied in material science for developing high-performance polymers and liquid crystals, where its aromatic rigidity and polar substituents contribute to desired thermal and optical properties. This dual utility underscores its importance in both life sciences and engineering domains.

Common queries related to CAS No. 1806313-65-4 include its solubility profile (notably in polar aprotic solvents like DMSO), synthetic protocols, and commercial availability. Researchers also frequently investigate its structure-activity relationships (SAR) to optimize derivative designs. These topics align with broader trends in precision chemistry and green synthesis, addressing global demands for sustainable and efficient chemical processes.

In conclusion, 4-Cyano-2-methyl-3-(trifluoromethyl)benzoic acid represents a nexus of innovation across multiple disciplines. Its CAS No. 1806313-65-4 serves as a keystone identifier for researchers navigating the complexities of fluorinated aromatics and their transformative potential. As scientific inquiry evolves, this compound will likely remain at the forefront of advancements in medicinal chemistry and functional materials.